2-fluorovitamin D3
2-fluorovitamin D3
Brand Name:
Vulcanchem
CAS No.:
103638-37-5
VCID:
VC0217146
InChI:
InChI=1S/C27H43FO/c1-18(2)8-6-9-19(3)23-13-14-24-21(10-7-15-27(23,24)5)11-12-22-17-26(29)25(28)16-20(22)4/h11-12,18-19,23-26,29H,4,6-10,13-17H2,1-3,5H3/b21-11+,22-12-/t19-,23-,24+,25+,26+,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(C(CC3=C)F)O)C
Molecular Formula:
C14H17ClN2O2
Molecular Weight:
402.6 g/mol
2-fluorovitamin D3
CAS No.: 103638-37-5
Main Products
VCID: VC0217146
Molecular Formula: C14H17ClN2O2
Molecular Weight: 402.6 g/mol
| CAS No. | 103638-37-5 |
|---|---|
| Product Name | 2-fluorovitamin D3 |
| Molecular Formula | C14H17ClN2O2 |
| Molecular Weight | 402.6 g/mol |
| IUPAC Name | (1S,2S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-2-fluoro-4-methylidenecyclohexan-1-ol |
| Standard InChI | InChI=1S/C27H43FO/c1-18(2)8-6-9-19(3)23-13-14-24-21(10-7-15-27(23,24)5)11-12-22-17-26(29)25(28)16-20(22)4/h11-12,18-19,23-26,29H,4,6-10,13-17H2,1-3,5H3/b21-11+,22-12-/t19-,23-,24+,25+,26+,27-/m1/s1 |
| Standard InChIKey | BRKJGWLWZNQAQB-HUEPGBSESA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@@H]([C@H](CC3=C)F)O)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(C(CC3=C)F)O)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(C(CC3=C)F)O)C |
| Synonyms | 2-fluorovitamin D3 |
| PubChem Compound | 6438974 |
| Last Modified | Nov 11 2021 |
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